2-Amino-4-chloro-5-methoxybenzoicacidhydrochloride

• Molecular Formula: C8H9Cl2NO3
• Molecular Weight: 238.06 g/mol
• IUPAC Name: 2-amino-4-chloro-5-methoxybenzoic acid;hydrochloride
• InChI: InChI=1S/C8H8ClNO3.ClH/c1-13-7-2-4(8(11)12)6(10)3-5(7)9;/h2-3H,10H2,1H3,(H,11,12);1H
• InChI Key: AKEXXIKJEOVYRZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)O)N)Cl.Cl

Description

2-Amino-4-chloro-5-methoxybenzoicacidhydrochloride is an organic compound with the molecular formula C8H8ClNO3 It is a derivative of benzoic acid, featuring an amino group, a chlorine atom, and a methoxy group attached to the benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-4-chloro-5-methoxybenzoicacidhydrochloride typically involves the following steps:

Starting Material: The synthesis begins with 4-amino-2-methoxybenzoic acid.

Chlorination: The amino group is protected, and the compound is chlorinated using reagents such as thionyl chloride or phosphorus pentachloride to introduce the chlorine atom at the desired position.

Deprotection: The protecting group is removed to yield 2-Amino-4-chloro-5-methoxybenzoic acid.

Hydrochloride Formation: The final step involves converting the free acid to its hydrochloride salt by reacting it with hydrochloric acid.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to ensure high yield and purity. Common industrial methods include:

Batch Processing: Reactants are combined in a reactor, and the reaction is allowed to proceed under controlled conditions.

Continuous Flow Processing: Reactants are continuously fed into a reactor, and products are continuously removed, allowing for more efficient and scalable production.

Chemical Reactions Analysis

Types of Reactions

2-Amino-4-chloro-5-methoxybenzoicacidhydrochloride undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The methoxy group can be oxidized to a carboxyl group using strong oxidizing agents like potassium permanganate.

Reduction Reactions: The nitro group (if present) can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Common Reagents and Conditions

Substitution: Reagents like sodium hydroxide or potassium carbonate in polar solvents (e.g., dimethylformamide) are commonly used.

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Major Products

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Oxidation: Conversion of the methoxy group to a carboxyl group.

Reduction: Conversion of nitro groups to amino groups.

Scientific Research Applications

2-Amino-4-chloro-5-methoxybenzoicacidhydrochloride has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme functions and interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-Amino-4-chloro-5-methoxybenzoicacidhydrochloride involves its interaction with specific molecular targets. The compound can inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This inhibition can lead to various biological effects, such as anti-inflammatory or anticancer activities. The exact molecular pathways involved depend on the specific application and target enzyme.

Comparison with Similar Compounds

Similar Compounds

4-Amino-5-chloro-2-methoxybenzoic acid: Similar structure but lacks the hydrochloride group.

2-Amino-5-methoxybenzoic acid: Similar structure but lacks the chlorine atom.

5-Chloro-2-methoxybenzoic acid: Similar structure but lacks the amino group.

Uniqueness

2-Amino-4-chloro-5-methoxybenzoicacidhydrochloride is unique due to the presence of both the amino and chlorine groups on the benzene ring, which can significantly influence its chemical reactivity and biological activity. The hydrochloride form also enhances its solubility in water, making it more suitable for certain applications.